Cas no 59117-77-0 (2-chlorododecanoyl chloride)

• Product Name: 2-chlorododecanoyl chloride
• CAS No: 59117-77-0
• MF: C₁₂H₂₂Cl₂O
• MW: 253.208482265472
• CID: 1613708
• PubChem ID: 100956
• Update Time: 2025-04-21

2-chlorododecanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chlorododecanoyl chloride
• dodecanoyl chloride, 2-chloro-
• 2-Chlorododecanoic acid chloride
• DTXSID80886349
• 2-chloro-dodecanoyl chloride
• 59117-77-0
• DB-240106
• KYDQZTVYWBOPGR-UHFFFAOYSA-N
• SCHEMBL5337014

• Inchi： 1S/C12H22Cl2O/c1-2-3-4-5-6-7-8-9-10-11(13)12(14)15/h11H,2-10H2,1H3
• InChI Key： KYDQZTVYWBOPGR-UHFFFAOYSA-N
• SMILES： ClC(C(=O)Cl)CCCCCCCCCC

Computed Properties

• Exact Mass: 252.10496
• Monoisotopic Mass: 252.1047707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07